Cas no 352220-16-7 (N-(2-ethoxyphenyl)methylidenehydroxylamine)

• Product Name: N-(2-ethoxyphenyl)methylidenehydroxylamine
• CAS No: 352220-16-7
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 920043
• PubChem ID: 6891505
• Update Time: 2025-04-19

N-(2-ethoxyphenyl)methylidenehydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-[(2-ethoxyphenyl)methylidene]hydroxylamine
• Benzaldehyde, 2-ethoxy-, oxime (9CI)
• N-(2-ethoxyphenyl)methylidenehydroxylamine
• CPA22016
• AB01319148-02
• AKOS000116518
• 352220-16-7
• 2-Ethoxybenzaldehyde oxime
• EN300-05933
• (E)-N-[(2-ethoxyphenyl)methylidene]hydroxylamine
• (NE)-N-[(2-ethoxyphenyl)methylidene]hydroxylamine
• Z49568528
• SCHEMBL2123996
• NCGC00323592-01

• Inchi： 1S/C9H11NO2/c1-2-12-9-6-4-3-5-8(9)7-10-11/h3-7,11H,2H2,1H3/b10-7+
• InChI Key： WZRKOXBTHOWETA-JXMROGBWSA-N
• SMILES： O(CC)C1C=CC=CC=1/C=N/O

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• Melting Point: 64-66 °CEnamineEN300-05933
• PSA: 41.82

N-(2-ethoxyphenyl)methylidenehydroxylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers